Cas no 1498661-47-4 (4-(quinolin-4-yl)methylpiperidin-4-ol)

• Product Name: 4-(quinolin-4-yl)methylpiperidin-4-ol
• CAS No: 1498661-47-4
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• CID: 5828734
• PubChem ID: 65581257
• Update Time: 2025-05-20

4-(quinolin-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(quinolin-4-yl)methylpiperidin-4-ol
• EN300-1840958
• 4-[(quinolin-4-yl)methyl]piperidin-4-ol
• AKOS014919668
• 1498661-47-4

• Inchi： 1S/C15H18N2O/c18-15(6-9-16-10-7-15)11-12-5-8-17-14-4-2-1-3-13(12)14/h1-5,8,16,18H,6-7,9-11H2
• InChI Key： WLIMLEUCPGNXAK-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CN=C3C=CC=CC=23)CCNCC1

Computed Properties

• Exact Mass: 242.141913202g/mol
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 4-(quinolin-4-yl)methylpiperidin-4-ol

4-(Quinolin-4-yl)methylpiperidin-4-ol: A Promising Compound in Medicinal Chemistry

4-(Quinolin-4-yl)methylpiperidin-4-ol (CAS No. 1498661-47-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties.

The chemical structure of 4-(quinolin-4-yl)methylpiperidin-4-ol consists of a quinoline ring attached to a piperidine moiety via a methyl group. The presence of the hydroxyl group at the 4-position of the piperidine ring adds to its chemical versatility and reactivity. This combination of functional groups provides a platform for further derivatization and optimization, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 4-(quinolin-4-yl)methylpiperidin-4-ol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 4-(quinolin-4-yl)methylpiperidin-4-ol has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and inflammation. These findings suggest that 4-(quinolin-4-yl)methylpiperidin-4-ol could be a valuable lead compound for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-(quinolin-4-yl)methylpiperidin-4-ol have also been extensively studied. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity further enhance its attractiveness as a drug candidate.

To further explore the therapeutic potential of 4-(quinolin-4-yl)methylpiperidin-4-ol, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-(quinolin-4-yl)methylpiperidin-4-ol (CAS No. 1498661-47-4) represents a promising lead compound in medicinal chemistry with a wide range of potential applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases.